Cas no 2549001-25-2 (1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole)

• Product Name: 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole
• CAS No: 2549001-25-2
• MF: C₁₅H₁₈ClN₃
• MW: 275.776522159576
• CID: 5312029
• PubChem ID: 154583293
• Update Time: 2025-06-08

1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS040715518
• 2549001-25-2
• 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole
• F6677-2680
• 1-[[1-[(4-Chlorophenyl)methyl]-3-azetidinyl]methyl]-4-methyl-1H-pyrazole

• Inchi： 1S/C15H18ClN3/c1-12-6-17-19(7-12)11-14-9-18(10-14)8-13-2-4-15(16)5-3-13/h2-7,14H,8-11H2,1H3
• InChI Key： YKRJKTUFHFOJMX-UHFFFAOYSA-N
• SMILES： N1(CC2CN(CC3=CC=C(Cl)C=C3)C2)C=C(C)C=N1

Computed Properties

• Exact Mass: 275.1189253g/mol
• Monoisotopic Mass: 275.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.1Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.4±22.0 °C(Predicted)
• pka: 7.98±0.10(Predicted)

Additional information on 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

Introduction to 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549001-25-2)

1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549001-25-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The presence of a substituted azetidine ring and a 4-chlorophenyl group further enhances its structural complexity and pharmacological potential.

The chemical structure of 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole is characterized by a central pyrazole ring with a methyl group at the 4-position and a substituted azetidine moiety attached via a methylene bridge. The azetidine ring is itself substituted with a 4-chlorophenylmethyl group, which imparts additional steric and electronic effects to the molecule. This intricate structure suggests that the compound may exhibit selective binding to specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed as a novel treatment for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that it effectively reduces seizure activity in animal models of epilepsy, indicating its potential as a new class of anticonvulsant drugs. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

The anticancer potential of 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole has also been explored in recent research. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings suggest that it could be developed as a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole have also been evaluated in preclinical studies. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Additionally, the compound has shown low toxicity in animal models, suggesting that it may have an acceptable safety profile for clinical use.

In conclusion, 1-({1-[(4-chlorophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549001-25-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, anticonvulsant, and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.